Acridine red
Overview
Description
Acridine red is a hydrochloride obtained by combining the free base of acridine red 3B with one molar equivalent of hydrogen chloride . It is used for staining RNA in conjunction with malachite green . Acridine red is a small cationic and planar dye that mainly binds to RNA and DNA . These dyes are strongly fluorescent .
Synthesis Analysis
Acridine derivatives have been synthesized using various methods . For instance, 2-arylamino benzoic acids were prepared by the Ullmann condensation reaction of 2-bromobenzoic acid and different anilines. Then, the cyclization of these compounds by PPA yielded acridone derivatives .Molecular Structure Analysis
Acridine red is structurally related to anthracene, with one of the central CH groups replaced by nitrogen . It is a planar molecule .Chemical Reactions Analysis
Acridine derivatives have shown a wide range of biological activities . The mode of action of acridine is primarily due to DNA intercalation, along with its subsequent impacts on biological processes involving DNA and related enzymes .Physical And Chemical Properties Analysis
Acridine red is a colorless crystalline organic solid . It has a nitrogen heterocycle with the formula C13H9N . Acridine red is mildly basic and is an almost colorless solid, which crystallizes in needles .Scientific Research Applications
Acridine Orange as a Proxy for Acridine Red
Since specific information on Acridine Red is limited, Acridine Orange, a closely related compound, is discussed. Both are used similarly in scientific research, particularly in cell staining techniques.
1. Autophagy Quantification
Acridine Orange has been utilized to assess the volume of acidic vesicular organelles (AVOs) in cells, which increases upon autophagy induction. This staining method is used for quick, accessible, and reliable measurement of autophagy in cells (Thomé et al., 2016).
2. Differentiating RNA and DNA
It serves as a vital fluorochrome for differentiating RNA and DNA. Acridine Orange exhibits green fluorescence when bound to DNA and red fluorescence when bound to RNA, making it a useful tool in studies involving the visualization of these nucleic acids in living cells (Austin & Bishop, 1959).
3. RNA and DNA Staining
The dye has been used for staining RNA and depolymerized DNA, exhibiting specificity and providing a method for localizing these nucleic acids in cells (Dutt Mk, 1979).
4. Investigating Somatic Embryogenesis
In studies of carrot somatic embryogenesis, Acridine Orange has been used to observe the fluorescence emitted during the process. It helped in identifying physiologically different cells, aiding in the understanding of embryo formation (Ibaraki, Nikaido, & Kurata, 1998).
5. Correlation with Cell Cycle Duration
The dye differentially stains DNA and RNA in cells, allowing for the correlation of cell cycle duration with RNA content, thus providing insights into cell biology (Darżynkiewicz et al., 1979).
6. Electrochemical Sensing Applications
In electrochemical applications, poly (acridine red) modified electrodes have been used for the detection of biomolecules like dopamine, showcasing its potential in biosensing technologies (Zhang, Jin, Wang, & Yang, 2003).
Mechanism of Action
Safety and Hazards
Future Directions
Acridine derivatives have been actively researched over the years as prospective therapeutic agents for a wide range of disorders, including cancer, Alzheimer’s disease, and bacterial and protozoal infections . More emphasis may be placed on the development of aza-acridine and other heteroatom-substituted acridine derivatives . The development of acridine derivatives with enhanced therapeutic potency and selectivity as well as luminous materials is a key area of focus .
properties
IUPAC Name |
methyl-[6-(methylamino)xanthen-3-ylidene]azanium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O.ClH/c1-16-12-5-3-10-7-11-4-6-13(17-2)9-15(11)18-14(10)8-12;/h3-9,16H,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVHDZUFNZLETBM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC2=C(C=C1)C=C3C=CC(=[NH+]C)C=C3O2.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90883849 | |
Record name | Xanthylium, 3,6-bis(methylamino)-, chloride (1:1) | |
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Molecular Weight |
274.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [MSDSonline] | |
Record name | Acridine red | |
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Product Name |
Acridine red | |
CAS RN |
2465-29-4 | |
Record name | Acridine Red | |
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Record name | ACRIDINE RED | |
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Record name | ACRIDINE RED | |
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Record name | Xanthylium, 3,6-bis(methylamino)-, chloride (1:1) | |
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Record name | Xanthylium, 3,6-bis(methylamino)-, chloride (1:1) | |
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Record name | 3,6-bis(methylamino)xanthylium chloride | |
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Record name | ACRIDINE RED | |
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Record name | ACRIDINE RED | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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